Cas no 15217-53-5 (1-Ethyl-5-mercaptotetrazole)

• Product Name: 1-Ethyl-5-mercaptotetrazole
• CAS No: 15217-53-5
• MF: C₃H₆N₄S
• MW: 130.171537876129
• CID: 50055
• PubChem ID: 3034248
• Update Time: 2025-05-22

1-Ethyl-5-mercaptotetrazole Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-5-mercaptote
• 1-ethyl-2H-tetrazole-5-thione
• 1-Ethyl-5-mercapto-1,2,3,4-tetrazole
• 1-ETHYL-5-MERCAPTOTETRAZOLE
• 1-Aethyl-1,4-dihydro-tetrazolthion
• 1-ethyl-1,2-dihydro-5H-tetrazole-5-thione
• 1-ethyl-1,4-dihydrotetrazol-5-thione
• 1-ethyl-1,4-dihydro-tetrazole-5-thione
• 1-ethyl-1,4-dihydro-tetrazolethione
• 1-ethyl-1h-1,2,3,4-tetrazole-5-thiol
• 1-ethyl-4,5-dihydro-1H-tetrazole-5-thione
• 1-Methyl-5-thiotetrazole
• 5H-Tetrazole-5-thione,1-ethyl-1,2-dihydro
• 1-ETHYL-1H-TETRAZOLE-5-THIOL
• 1-Ethyl-5-mercapto-1,2,3,4-tet
• 1-ETHYL-5-MERCAPTO-1H-TETRAZOLE
• 1-ETHYL-1H-1,2,3,4-TETRAAZOLE-5-THIOL
• CS-0234997
• Z118308210
• SCHEMBL14740594
• DTXSID5073402
• D86686
• 1-Ethyl-5-mercapto-tetrazol
• 15217-53-5
• 5H-Tetrazole-5-thione, 1-ethyl-1,2-dihydro-
• FT-0607734
• NS00051518
• EINECS 239-270-1
• SCHEMBL26679
• 1-Ethyl-1H-tetraazole-5-thiol #
• A809272
• WS-02171
• J-801012
• J-670013
• AKOS000291427
• CE993WMF8G
• 5H-Tetrazole-5-thione,1-ethyl-1,2-dihydro-
• 1-ethyltetrazole-5-thione
• AC-10632
• MFCD00129973
• J-504587
• AKOS008063160
• 1-ethyltetrazoline-5-thione
• EN300-15156
• SY152111
• DTXCID0034930
• 1-Ethyl-5-mercaptotetrazole

• MDL： MFCD00129973
• Inchi： 1S/C3H6N4S/c1-2-7-3(8)4-5-6-7/h2H2,1H3,(H,4,6,8)
• InChI Key： JLQLTELAOKOFBV-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1CC

Computed Properties

• Exact Mass: 130.03100
• Monoisotopic Mass: 130.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1A^2
• XLogP3: 1.6

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.53
• Melting Point: 43°C
• Boiling Point: 136.4 °C at 760 mmHg
• Flash Point: 36.3 °C
• Refractive Index: 1.737
• PSA: 82.40000
• LogP: -0.01830

1-Ethyl-5-mercaptotetrazole Security Information

• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 1-Ethyl-5-mercaptotetrazole

Comprehensive Overview of 1-Ethyl-5-mercaptotetrazole (CAS No. 15217-53-5): Properties, Applications, and Industry Insights

1-Ethyl-5-mercaptotetrazole (CAS No. 15217-53-5) is a specialized heterocyclic compound widely recognized for its versatile applications in pharmaceuticals, photography, and material science. This sulfur-containing tetrazole derivative has garnered significant attention due to its unique chemical properties, including its ability to act as a ligand or intermediate in synthetic pathways. With the rise of green chemistry and sustainable synthesis, researchers are increasingly exploring eco-friendly methods to produce and utilize this compound, aligning with global trends toward environmentally friendly chemicals.

The molecular structure of 1-Ethyl-5-mercaptotetrazole features a tetrazole ring substituted with an ethyl group and a thiol (-SH) functional group. This configuration imparts reactivity that is valuable in catalysis and coordination chemistry. Recent studies highlight its role in metal-organic frameworks (MOFs) and nanomaterials, where it serves as a building block for advanced functional materials. These applications are particularly relevant in the context of energy storage and sensor technologies, addressing growing demand for high-performance materials.

In the pharmaceutical industry, 1-Ethyl-5-mercaptotetrazole is employed as a key intermediate in the synthesis of bioactive molecules. Its ability to form stable complexes with metals makes it useful in drug delivery systems and diagnostic agents. With the increasing focus on personalized medicine and targeted therapies, this compound’s potential is being further investigated. Additionally, its derivatives are explored for antimicrobial and antioxidant properties, responding to the urgent need for novel therapeutic agents.

Another critical application of 1-Ethyl-5-mercaptotetrazole lies in the photographic industry, where it functions as a stabilizer and antifogging agent. Despite the decline of traditional photography, the compound remains relevant in niche areas such as medical imaging and archival preservation. Innovations in digital imaging have also led to renewed interest in its analogs for electronic displays and optoelectronic devices.

From a commercial perspective, the global market for 1-Ethyl-5-mercaptotetrazole is influenced by trends in specialty chemicals and R&D investment. Manufacturers are adopting cost-effective synthesis routes to meet the demands of industries such as electronics, pharmaceuticals, and advanced materials. Regulatory compliance, particularly regarding REACH and FDA guidelines, further shapes its production and distribution.

In summary, 1-Ethyl-5-mercaptotetrazole (CAS No. 15217-53-5) is a multifaceted compound with expanding applications across high-tech industries. Its integration into sustainable technologies and cutting-edge research underscores its enduring relevance. As scientific advancements continue, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, energy, and material innovation.